3,4,5,6-Tetrachlorophthaloyl chloride

• IUPAC Name: 3,4,5,6-tetrachlorobenzene-1,2-dicarbonyl chloride
• InChI: InChI=1S/C8Cl6O2/c9-3-1(7(13)15)2(8(14)16)4(10)6(12)5(3)11
• InChI Key: IJNOVIFYQQIBHU-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)Cl)C(=O)Cl
• Molecular Formula: C8Cl6O2
• Molecular Weight: 340.8 g/mol
• CAS No.: 99651-72-6

Description

3,4,5,6-Tetrachlorophthaloyl chloride (Chemical Abstracts Registry No.: 69-27-2), commercially known as Ecolid Chloride, is a highly chlorinated aromatic compound first introduced in 1956 by Ciba in the U.S. . It is synthesized via the reaction of 3,4,5,6-tetrachlorophthalic anhydride with amines such as 2-dimethylaminoethylamine under controlled conditions, yielding derivatives like N-(2'-dimethylaminoethyl)-3,4,5,6-tetrachlorophthalimide (melting point: 184–186°C) . This compound is pivotal in pharmaceutical manufacturing, particularly in synthesizing bioactive molecules such as α-glucosidase inhibitors . Its structure, confirmed by NMR and physicochemical analyses, features four chlorine atoms symmetrically positioned on the phthaloyl backbone, enhancing its reactivity and stability in organic syntheses .

Comparison with Similar Compounds

Structural Analogs: Chlorinated Phthalic Derivatives

3,4,5,6-Tetrachlorophthaloyl chloride belongs to a family of halogenated phthalic derivatives. Key comparisons include:

Compound	Chlorination Pattern	Key Applications	Reactivity Notes
3,4,5,6-Tetrachlorophthaloyl chloride	4 Cl atoms on phthaloyl ring	Pharmaceutical intermediates	High electrophilicity due to Cl substituents; reacts readily with amines
Tetrachlorophthalic anhydride	4 Cl atoms on phthalic ring	Polymer synthesis, flame retardants	Less reactive toward nucleophiles compared to acyl chloride form
3,4,5-Trichlorotoluene	3 Cl atoms on toluene	Industrial solvents, intermediates	Lower regulatory restrictions (limit: 100 ppm)

Key Findings :

• The tetrachloro substitution in 3,4,5,6-Tetrachlorophthaloyl chloride confers superior bioactivity in derivatives (e.g., 2-substituted benzyl-phthalimides) compared to trichloro analogs like 3,4,5-Trichlorotoluene, which lack the electron-withdrawing density required for enzyme inhibition .
• Derivatives such as N-(2'-dimethylaminoethyl)-3,4,5,6-tetrachlorophthalimide exhibit higher thermal stability (melting point >180°C) than non-chlorinated phthalimides, attributed to chlorine’s steric and electronic effects .

Halogenated Derivatives: Brominated vs. Chlorinated Analogs

Brominated analogs, such as 3,4,5,6-Tetrabromophenolsulfonephthalein, differ in applications and physicochemical properties:

Property	3,4,5,6-Tetrachlorophthaloyl chloride	3,4,5,6-Tetrabromophenolsulfonephthalein
Molecular Weight	~300 g/mol (estimated)	~500 g/mol (exact data unavailable)
Applications	Pharmaceutical synthesis	Acid-base indicators, flame retardants
Reactivity	Electrophilic substitution, amine coupling	Sulfonation, pH-dependent color changes

Key Findings :

• Bromine’s larger atomic radius and polarizability make brominated derivatives more suitable for applications requiring optical activity (e.g., indicators) . In contrast, chlorine’s lower molecular weight enhances the solubility of 3,4,5,6-Tetrachlorophthaloyl chloride in organic solvents, favoring synthetic versatility .

Regulatory and Environmental Considerations

Chlorinated aromatics face stringent regulations due to persistence and toxicity. For example:

• 2,3,5,6-Tetrachlorotoluene has a maximum allowable concentration of 100 ppm in industrial settings .
• Benzotrichloride (98-07-7) is restricted due to carcinogenic risks, with limits below 10 ppm .

While direct regulatory data for 3,4,5,6-Tetrachlorophthaloyl chloride is unavailable, its structural similarity to restricted chlorinated toluenes suggests comparable handling protocols, including controlled waste disposal and occupational exposure limits .